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Compound of Interest

Compound Name: MI-888

Cat. No.: B10823719

{ Get Quote

Application Notes and Protocols: MI-888

For Researchers, Scientists, and Drug Development Professionals

Introduction

MI-888 is a highly potent, selective, and orally bioavailable small-molecule inhibitor of the
MDM2-p53 protein-protein interaction.[1][2][3] With a Ki value of 0.44 nM, MI-888 effectively
disrupts the interaction between MDM2 and the tumor suppressor protein p53.[1][2] This

disruption leads to the stabilization and activation of p53, which in turn can induce cell cycle

arrest, apoptosis, and tumor regression in cancer cells harboring wild-type p53.[2][3] These

application notes provide essential information regarding the solubility of MI-888 in various

laboratory solvents and protocols for its handling and use in research settings.

Chemical Properties

Property Value

Chemical Name MI-888

Molecular Formula C28H33CI2FN30s3

Molecular Weight 548.49 g/mol

Appearance White to off-white solid

Storage Store at -20°C for long-term storage.

© 2025 BenchChem. All rights reserved.

1/8 Tech Support


https://www.benchchem.com/product/b10823719?utm_src=pdf-interest
https://www.benchchem.com/product/b10823719?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jm4005708
https://pmc.ncbi.nlm.nih.gov/articles/PMC3880646/
https://www.medchemexpress.com/mi-888.html
https://www.benchchem.com/product/b10823719?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jm4005708
https://pmc.ncbi.nlm.nih.gov/articles/PMC3880646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3880646/
https://www.medchemexpress.com/mi-888.html
https://www.benchchem.com/product/b10823719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Signaling Pathway of MI-888

MI-888 targets the MDM2-p53 signaling pathway, a critical regulator of cell growth and division.
In many cancers with wild-type p53, the protein is inactivated by the E3 ubiquitin ligase MDM2,
which targets p53 for proteasomal degradation. MI-888 binds to the p53-binding pocket of
MDMZ2, preventing the MDM2-p53 interaction. This leads to the accumulation and activation of
p53, resulting in the transcription of p53 target genes, such as p21, which mediates cell cycle
arrest, and PUMA, which is involved in apoptosis.

MDM2-p53 Signaling Pathway and MI-888 Inhibition
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Caption: MDM2-p53 pathway and MI-888 inhibition.

Solubility of MI-888

The solubility of MI-888 in common laboratory solvents is a critical factor for the design and
execution of in vitro and in vivo experiments. While precise quantitative solubility data is not
readily available in published literature, the following table summarizes the qualitative solubility
characteristics based on its chemical properties and information from its synthesis and
biological evaluation.

Solvent Solubility Remarks

Recommended for preparing
Dimethyl Sulfoxide (DMSO) Soluble high-concentration stock

solutions for in vitro assays.

May require heating and/or
Ethanol Sparingly Soluble sonication to achieve

dissolution.

) Used during the synthesis and
Methanol Sparingly Soluble o
purification process.

MI-888 is a lipophilic molecule
Water Insoluble ] -
with poor aqueous solubility.

_ Not suitable for direct
Phosphate-Buffered Saline

Insoluble dissolution. Requires a co-
(PBS)

solvent.

Note: "Soluble" indicates that clear solutions can be prepared at concentrations typically used
for in vitro studies (e.g., 210 mM). "Sparingly Soluble" suggests that lower concentrations may
be achievable, potentially with assistance. "Insoluble" signifies that the compound does not
dissolve to a practical extent.

Experimental Protocols
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Protocol 1: Preparation of MI-888 Stock Solution (10 mM
in DMSO)

This protocol describes the preparation of a 10 mM stock solution of MI-888 in DMSO, which is
suitable for most in vitro cell-based assays.

Materials:

MI-888 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

¢ Calculate the required mass of MI-888:

o Molecular Weight of MI-888 = 548.49 g/mol

o To prepare 1 mL of a 10 mM stock solution, you will need:

= Mass (mg) = 10 mmol/L * 1 L/21000 mL * 1 mL * 548.49 g/mol * 1000 mg/g = 5.48 mg

e Weighing MI-888:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out 5.48 mg of MI-888 powder into the tube.

¢ Dissolution in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the MI-888 powder.
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o Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. Gentle warming (to 37°C) or sonication may be used to aid dissolution if
necessary.

e Storage:
o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for up to 6 months or at -80°C for longer-term storage.

Experimental Workflow for MI-888 Stock Solution
Preparation

The following diagram outlines the key steps for preparing a stock solution of MI-888.
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Workflow for MI-888 Stock Solution Preparation
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Caption: Workflow for MI-888 stock solution preparation.
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Conclusion

MI-888 is a valuable research tool for investigating the MDM2-p53 pathway and its role in
cancer. Proper handling and dissolution are crucial for obtaining reliable and reproducible
experimental results. While MI-888 exhibits poor aqueous solubility, it is readily soluble in
DMSO, which is the recommended solvent for preparing stock solutions for in vitro applications.
For in vivo studies, specialized formulation vehicles are necessary. Researchers should always
refer to the specific product datasheet for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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